[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-(6-methylpyridin-3-yl)methanone

• IUPAC Name: [2-(3-methoxyphenyl)pyrrolidin-1-yl]-(6-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H20N2O2/c1-13-8-9-15(12-19-13)18(21)20-10-4-7-17(20)14-5-3-6-16(11-14)22-2/h3,5-6,8-9,11-12,17H,4,7,10H2,1-2H3
• InChI Key: BXADTPSEVGXQEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCCC2C3=CC(=CC=C3)OC
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-(6-methylpyridin-3-yl)methanone, commonly known as MPMP, is a synthetic compound that belongs to the class of designer drugs. MPMP has been found to have psychoactive effects and is known to act as a potent dopamine reuptake inhibitor.

Mechanism of Action

MPMP acts as a potent dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synaptic cleft, which in turn leads to increased activation of dopamine receptors. Dopamine is a neurotransmitter that is involved in several important functions, including reward, motivation, and movement control.
Biochemical and Physiological Effects
The increased activation of dopamine receptors caused by MPMP leads to several biochemical and physiological effects. These include increased locomotor activity, increased heart rate and blood pressure, and increased body temperature. MPMP has also been found to increase the release of other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using MPMP in lab experiments is its potent dopamine reuptake inhibition, which makes it a useful tool for studying the effects of dopamine on behavior. However, one limitation of using MPMP is its psychoactive effects, which can make it difficult to interpret the results of behavioral experiments.

Future Directions

There are several future directions for research on MPMP. One area of research could be to investigate the effects of MPMP on other neurotransmitter systems, such as the glutamate system. Another area of research could be to investigate the long-term effects of MPMP on the brain and behavior. Additionally, research could be done to develop new compounds based on the structure of MPMP that have improved pharmacological properties and fewer side effects.

Synthesis Methods

The synthesis of MPMP is a complex process that involves several steps. The initial step involves the preparation of 3-methoxybenzaldehyde, which is then reacted with pyrrolidine to form 2-(3-methoxyphenyl)pyrrolidine. In the second step, 6-methylpyridin-3-ylmagnesium bromide is prepared and then reacted with the previous intermediate to form MPMP.

Scientific Research Applications

MPMP has been used in scientific research to study its effects on the central nervous system. It has been found to have psychoactive effects and to act as a potent dopamine reuptake inhibitor. MPMP has been used in studies to investigate the effects of dopamine on behavior and to study the neurochemical mechanisms underlying addiction.